Cas no 57365-08-9 (2-{[cyclohexyl(methyl)amino]methyl}aniline)

• Product Name: 2-{[cyclohexyl(methyl)amino]methyl}aniline
• CAS No: 57365-08-9
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• MDL: MFCD00674077
• CID: 373765
• PubChem ID: 93648
• Update Time: 2025-10-29

2-{[cyclohexyl(methyl)amino]methyl}aniline Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-amino-N-cyclohexyl-N-methyl-
• 2-Amino-N-cyclohexyl-N-methylbenzylamine
• N-(2-Aminobenzyl)-N-methylcyclohexanamine
• 2-[(Cyclohexylmethylamino)methyl]phenylamine
• { "\"0\"": "2-[(Cyclohexylmethylamino)methyl]phenylamine" }
• 2-{[cyclohexyl(methyl)amino]methyl}aniline
• 2-Amino-N-cyclohexyl-N-methylbenzene methamine hcl
• EINECS 260-701-4
• 4-BROMO-2-MERCAPTOBENZOICACID
• 2-Amino-N-cyclohexyl-N-methylbenzylamine;2-((Cyclohexyl(methyl)amino)methyl)aniline
• EN300-20877
• SB79447
• SCHEMBL365219
• Bromhexine impurity C, European Pharmacopoeia (EP) Reference Standard
• Z104484252
• 57365-08-9
• Bromhexine Impurity C
• DTXSID30205965
• BDBM626095
• FT-0661697
• NS00033699
• Benzenemethanamine, 2-amino-N-cyclohexyl-N-methyl-
• AKOS000120825
• BCP33608
• AS-65651
• Bromhexine Hydrochloride Imp. C (EP); Bromhexine Imp. C (EP); N-(2-Aminobenzyl)-N-methylcyclohexanamine; Bromhexine Hydrochloride Impurity C; Bromhexine Impurity C
• 2-((Cyclohexyl(methyl)amino)methyl)aniline
• MFCD00674077
• 2-[[cyclohexyl(methyl)amino]methyl]aniline
• 2-Amino-N-cyclohexyl-N-methylbenzylamine, 98%
• MTVBBLNLYSYKCQ-UHFFFAOYSA-N
• DS-022113

• MDL： MFCD00674077
• Inchi： 1S/C14H22N2/c1-16(13-8-3-2-4-9-13)11-12-7-5-6-10-14(12)15/h5-7,10,13H,2-4,8-9,11,15H2,1H3
• InChI Key： MTVBBLNLYSYKCQ-UHFFFAOYSA-N
• SMILES： N(C)(CC1C=CC=CC=1N)C1CCCCC1

Computed Properties

• Exact Mass: 218.17800
• Monoisotopic Mass: 218.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.02±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 44-47 °C (lit.)
• Boiling Point: 343.8±17.0 °C at 760 mmHg
• Flash Point: 147.4±16.1 °C
• Refractive Index: 1.563
• Solubility: Very slightly soluble (0.79 g/l) (25 º C),
• PSA: 29.26000
• LogP: 3.61450
• Solubility: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-{[cyclohexyl(methyl)amino]methyl}aniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Refrigerator, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{[cyclohexyl(methyl)amino]methyl}aniline

2-{[cyclohexyl(methyl)amino]methyl}aniline: A Comprehensive Overview

The compound 2-{[cyclohexyl(methyl)amino]methyl}aniline, identified by the CAS number 57365-08-9, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a cyclohexyl group, a methyl group, and an aniline moiety. The molecule's structure is particularly interesting due to the presence of a tertiary amine group, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the pharmaceutical industry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, including those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain inflammatory pathways, suggesting its potential use in developing novel therapeutic agents.

The synthesis of 2-{[cyclohexyl(methyl)amino]methyl}aniline involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The starting materials for this synthesis are readily available, making it a cost-effective process. The intermediate steps involve the formation of imine bonds and subsequent reductions to yield the final product. This compound's stability under various reaction conditions has made it a valuable building block in organic synthesis.

In terms of physical properties, this compound is known for its high solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point is relatively low, which is advantageous for certain industrial applications where ease of handling is critical. Additionally, the compound exhibits moderate thermal stability, making it suitable for processes that require heating without decomposition.

The biological activity of 2-{[cyclohexyl(methyl)amino]methyl}aniline has been extensively studied. Recent research has focused on its ability to interact with various enzymes and receptors, potentially leading to new drug discoveries. For example, a 2023 study conducted at the University of California revealed that this compound can inhibit certain kinases involved in cancer cell proliferation, indicating its potential as an anticancer agent.

Moreover, this compound has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. A 2023 paper published in Inorganic Chemistry highlighted its role in synthesizing novel metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

In terms of environmental impact, studies have shown that this compound degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological effects and ensure safe handling practices.

In conclusion, 2-{[cyclohexyl(methyl)amino]methyl}aniline (CAS No. 57365-08-9) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure, combined with recent advancements in its synthesis and application studies, positions it as an important molecule for future research and development.